Cas no 946303-72-6 (N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(trifluoromethyl)benzamide)

• Product Name: N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(trifluoromethyl)benzamide
• CAS No: 946303-72-6
• MF: C₂₀H₁₆F₃N₃O₃S
• MW: 435.419553756714
• CID: 6211380
• PubChem ID: 26841803
• Update Time: 2025-07-21

N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(trifluoromethyl)benzamide
• N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]-4-(trifluoromethyl)benzamide
• 946303-72-6
• N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-4-(trifluoromethyl)benzamide
• AKOS001951559
• N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-4-(trifluoromethyl)benzamide
• F2098-0140

• Inchi： 1S/C20H16F3N3O3S/c1-2-30(28,29)18-11-10-17(25-26-18)14-4-3-5-16(12-14)24-19(27)13-6-8-15(9-7-13)20(21,22)23/h3-12H,2H2,1H3,(H,24,27)
• InChI Key： UYSBFQRSIQWTRQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC=C(C=2)NC(C2C=CC(C(F)(F)F)=CC=2)=O)N=N1)(CC)(=O)=O

Computed Properties

• Exact Mass: 435.08644704g/mol
• Monoisotopic Mass: 435.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.4Ų

Additional information on N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(trifluoromethyl)benzamide

Research Brief on N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(trifluoromethyl)benzamide (CAS: 946303-72-6)

In recent years, the compound N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(trifluoromethyl)benzamide (CAS: 946303-72-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and trifluoromethylbenzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following brief provides an overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(trifluoromethyl)benzamide involves a multi-step process that ensures high yield and purity. Recent studies have focused on optimizing the synthetic route to improve scalability and reduce production costs. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity and purity of the compound. These efforts are critical for ensuring the reproducibility of research findings and facilitating future clinical development.

Mechanistic studies have revealed that N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(trifluoromethyl)benzamide exhibits potent inhibitory activity against certain kinase enzymes, which are often implicated in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated its ability to selectively bind to the ATP-binding site of these kinases, thereby disrupting their catalytic activity. This selective inhibition makes the compound a promising candidate for the development of targeted therapies for diseases such as cancer and autoimmune disorders.

Recent preclinical studies have further explored the pharmacokinetic and pharmacodynamic properties of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(trifluoromethyl)benzamide. Findings indicate favorable oral bioavailability and a relatively long half-life, which are desirable traits for therapeutic agents. Additionally, the compound has shown minimal off-target effects in animal models, suggesting a high degree of specificity and safety. These properties underscore its potential as a lead compound for further drug development.

Despite these promising findings, challenges remain in the clinical translation of N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(trifluoromethyl)benzamide. Issues such as formulation stability, potential drug-drug interactions, and long-term toxicity profiles need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-4-(trifluoromethyl)benzamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with its promising biological activity, position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued investigation into its properties and applications will likely yield significant contributions to the field.